Cas no 848178-43-8 (2-(2,5-difluorophenyl)sulfanylacetic acid)

• Product Name: 2-(2,5-difluorophenyl)sulfanylacetic acid
• CAS No: 848178-43-8
• MF: C₈H₆F₂O₂S
• MW: 204.193848133087
• CID: 3108400
• PubChem ID: 4962725
• Update Time: 2025-04-21

2-(2,5-difluorophenyl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• [(2,5-difluorophenyl)thio]acetic acid
• 2-(2,5-difluorophenyl)sulfanylacetic acid
• 2-[(2,5-difluorophenyl)sulfanyl]acetic acid
• G21575
• 985-386-7
• 2-((2,5-Difluorophenyl)sulfanyl)acetic acid
• AKOS009015701
• NCGC00340022-01
• 2-[(2,5-difluorophenyl)sulfanyl]aceticacid
• AB01333077-02
• 848178-43-8
• Z92608891
• EN300-13917

• Inchi： 1S/C8H6F2O2S/c9-5-1-2-6(10)7(3-5)13-4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： RRXDCAAAPFQWKI-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C=C(C=CC=1F)F

Computed Properties

• Exact Mass: 204.00565693g/mol
• Monoisotopic Mass: 204.00565693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers